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Introduction
CJ-15208, and specifically its D-Trp isomer, is a potent and orally bioavailable macrocyclic

tetrapeptide that acts as a selective antagonist of the kappa opioid receptor (KOR).[1][2][3][4]

The KOR system is implicated in stress, mood regulation, and the motivational aspects of drug

addiction. KOR antagonists like CJ-15208 are valuable research tools for investigating the role

of the dynorphin/KOR system in the negative affective states associated with drug withdrawal

and in mediating relapse to drug-seeking behavior.[1][2][5][6]

One of the key preclinical models for studying the motivational effects of drugs and the

potential of compounds to prevent relapse is the Conditioned Place Preference (CPP)

paradigm.[7][8][9] This protocol details the use of CJ-15208 in a CPP model of cocaine-seeking

behavior, specifically focusing on its ability to prevent stress-induced reinstatement of an

extinguished cocaine preference.

Mechanism of Action: KOR Antagonism
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CJ-15208 exerts its effects by blocking the signaling of the kappa opioid receptor, a G protein-

coupled receptor (GPCR).[10] Endogenous ligands, such as dynorphins, or exogenous KOR

agonists typically activate the receptor, leading to the inhibition of adenylyl cyclase and the

activation of downstream kinase cascades, including the p38 mitogen-activated protein kinase

(MAPK) pathway.[11] The activation of the p38 MAPK pathway via β-arrestin2 is particularly

associated with the aversive and dysphoric effects of KOR activation, which are thought to

contribute to relapse.[10] As an antagonist, CJ-15208 binds to the KOR but does not activate it,

thereby preventing the downstream signaling that contributes to stress-induced reinstatement

of drug-seeking.
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Caption: Signaling pathway of the Kappa Opioid Receptor (KOR) and the antagonistic action of

CJ-15208.

Experimental Application: Prevention of Stress-
Induced Reinstatement of Cocaine CPP
This application focuses on a widely used protocol where a CPP for cocaine is established in

mice, the preference is then extinguished, and subsequently, a stressor is used to reinstate the

drug-seeking behavior. CJ-15208 is administered before the stressor to evaluate its efficacy in

preventing the reinstatement of cocaine preference.

Animal Model and Apparatus
Species: Mouse (e.g., C57BL/6J)
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Apparatus: A standard three-chamber CPP apparatus is typically used. The two larger outer

chambers should have distinct visual and tactile cues (e.g., different wall patterns and floor

textures), while the smaller central chamber is neutral.[2][7]

Dosing and Administration of CJ-15208
The D-Trp isomer of CJ-15208 is orally bioavailable.[1]

Route of Administration: Oral gavage (p.o.)

Vehicle: A common vehicle is a mixture of DMSO, Solutol HS 15, and sterile saline (e.g., 5%

DMSO, 15% Solutol, 80% saline).[6]

Effective Doses: Doses of 10, 30, and 60 mg/kg have been shown to be effective in

preventing reinstatement of cocaine CPP, with higher doses showing greater efficacy.[5][12]

[13]

Timing of Administration: CJ-15208 should be administered prior to the stress-induced

reinstatement session. A pretreatment time of 3 hours has been shown to be effective for

preventing stress-induced reinstatement.[12][13]

Detailed Experimental Protocol
The entire protocol can be broken down into four distinct phases.
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Phase 1: Pre-Test (Habituation)

Phase 2: Conditioning

Phase 3: Post-Test & Extinction

Phase 4: Reinstatement Test

Day 1: Pre-Test
Allow free access to all chambers for 15-20 min.

Record baseline preference.

Days 2, 4, 6, 8: Cocaine Conditioning
Inject Cocaine (e.g., 10 mg/kg, s.c.).

Confine to one outer chamber for 30 min.

Days 3, 5, 7, 9: Saline Conditioning
Inject Saline.

Confine to the opposite chamber for 30 min.

Day 10: Post-Test
Test preference in a drug-free state for 15-20 min.

Days 11+: Extinction
Daily drug-free sessions (15-20 min).

Continue until preference is extinguished.

Reinstatement Day:
Administer CJ-15208 (e.g., 60 mg/kg, p.o.) or Vehicle.

3 hours post-treatment:
Induce stress (e.g., 15 min Forced Swim Stress).

Immediately post-stress:
Test preference in a drug-free state for 15-20 min.

Click to download full resolution via product page

Caption: Experimental workflow for the CJ-15208 Conditioned Place Preference protocol.
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Phase 1: Pre-Test (Habituation) - Day 1
Handle mice for several days prior to the start of the experiment to acclimate them to the

researcher.

On the pre-test day, place each mouse in the central chamber of the CPP apparatus and

allow it to freely explore all three chambers for 15-20 minutes.[2][4]

Record the time spent in each of the outer chambers to establish baseline preference.

An unbiased design is often preferred, where the drug-paired chamber is assigned randomly

(counterbalanced across the group).[1][14][15] Alternatively, in a biased design, the initially

non-preferred chamber is paired with the drug.[1][9][15]

Phase 2: Conditioning - Days 2-9
This phase typically involves alternating daily injections of cocaine and saline.

Cocaine Conditioning Days (e.g., Days 2, 4, 6, 8):

Administer cocaine hydrochloride (e.g., 10 mg/kg, subcutaneously [s.c.] or

intraperitoneally [i.p.]).[2][12][16]

Immediately place the mouse into its assigned drug-paired chamber for 30 minutes, with

access to the other chambers blocked.[2][4]

Saline Conditioning Days (e.g., Days 3, 5, 7, 9):

Administer an equivalent volume of sterile saline.

Immediately place the mouse into the opposite chamber (vehicle-paired) for 30 minutes.[2]

Phase 3: Post-Test and Extinction - Day 10 onwards
Post-Test (Day 10):

One day after the final conditioning session, conduct a drug-free preference test identical

to the pre-test (15-20 minutes of free exploration).
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A significant increase in time spent in the drug-paired chamber compared to the pre-test

indicates successful conditioning.

Extinction (Days 11+):

Conduct daily, drug-free preference test sessions (15-20 minutes).

Continue these sessions until the preference for the cocaine-paired chamber is

extinguished, meaning the time spent in that chamber is no longer significantly different

from the pre-test baseline.[12][17][18] This may take several days to weeks.

Phase 4: Reinstatement Test
Once the extinction criterion is met, the reinstatement phase can begin.

Administer CJ-15208 (e.g., 10, 30, or 60 mg/kg, p.o.) or vehicle to separate groups of mice.

Three hours after administration, expose the mice to a stressor. A common stressor is a

forced swim test, which involves placing the mouse in a cylinder of water (e.g., 30°C) for 15

minutes from which it cannot escape.[12][17][19]

Immediately after the stress session, dry the mouse and place it in the CPP apparatus for a

15-20 minute preference test.

Record the time spent in each chamber. Successful reinstatement is observed in the vehicle

group as a significant increase in time spent in the cocaine-paired chamber. The efficacy of

CJ-15208 is determined by its ability to block this reinstatement.

Data Presentation and Analysis
All quantitative data should be clearly structured for comparison. Data is typically presented as

the mean time (in seconds) spent in the drug-paired chamber ± SEM. Statistical analysis is

crucial for interpretation.

Preference Score: Often calculated as (Time in drug-paired chamber) - (Time in vehicle-

paired chamber).
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Statistical Tests: Repeated measures ANOVA or t-tests are appropriate for comparing

preference scores across the different phases of the experiment (Pre-test vs. Post-test, Post-

test vs. Extinction, Extinction vs. Reinstatement).
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Experimental
Phase

Treatment
Group

Drug/Treatmen
t

N

Time in Drug-
Paired
Chamber (s) ±
SEM

Pre-Test All Mice None 24 445.8 ± 25.1

Post-Test All Mice
Cocaine

Conditioning
24 750.3 ± 30.5

Extinction All Mice None 24 460.1 ± 28.9

Reinstatement Vehicle Vehicle + Stress 8 710.6 ± 35.2**

Reinstatement
CJ-15208 (10

mg/kg)

CJ-15208 +

Stress
8 625.4 ± 40.1

Reinstatement
CJ-15208 (30

mg/kg)

CJ-15208 +

Stress
8 515.9 ± 38.7

Reinstatement
CJ-15208 (60

mg/kg)

CJ-15208 +

Stress
8 475.2 ± 33.4

Data are

hypothetical and

for illustrative

purposes only.

p < 0.05

compared to Pre-

Test.

**p < 0.05

compared to

Extinction.

***p < 0.05

compared to

Vehicle

Reinstatement

group.
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Parameter Description

Animal Model C57BL/6J mice

CPP Apparatus Three-chamber, unbiased design

Conditioning Drug Cocaine HCl, 10 mg/kg, s.c.

Conditioning Schedule
4 drug pairings, 4 saline pairings (alternating

days)

Session Duration
Pre/Post/Extinction/Reinstatement tests: 15 min;

Conditioning: 30 min

Reinstatement Stressor Forced Swim Stress (15 min at 30°C)

Test Compound [D-Trp]CJ-15208

Compound Doses 10, 30, 60 mg/kg, p.o.

Compound Pretreatment Time 3 hours before stressor

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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